Cas no 1805525-57-8 (2,6-Bis(trifluoromethyl)-4-iodobenzoic acid)

• Product Name: 2,6-Bis(trifluoromethyl)-4-iodobenzoic acid
• CAS No: 1805525-57-8
• MF: C₉H₃F₆IO₂
• MW: 384.01381611824
• CID: 4964789
• Update Time: 2025-10-23

2,6-Bis(trifluoromethyl)-4-iodobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2,6-Bis(trifluoromethyl)-4-iodobenzoic acid

• Inchi： 1S/C9H3F6IO2/c10-8(11,12)4-1-3(16)2-5(9(13,14)15)6(4)7(17)18/h1-2H,(H,17,18)
• InChI Key： OMRGAJOGWXSJHM-UHFFFAOYSA-N
• SMILES： IC1C=C(C(F)(F)F)C(C(=O)O)=C(C(F)(F)F)C=1

Computed Properties

• Exact Mass: 383.90820 g/mol
• Monoisotopic Mass: 383.90820 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 37.3
• Molecular Weight: 384.01

Additional information on 2,6-Bis(trifluoromethyl)-4-iodobenzoic acid

2,6-Bis(trifluoromethyl)-4-iodobenzoic Acid (CAS No. 1805525-57-8)

The compound 2,6-Bis(trifluoromethyl)-4-iodobenzoic Acid (CAS No. 1805525-57-8) is a highly specialized organic compound with significant applications in the fields of pharmaceutical chemistry and materials science. This compound is characterized by its unique structure, which includes a benzoic acid backbone substituted with two trifluoromethyl groups at the 2 and 6 positions and an iodine atom at the 4 position. The combination of these substituents imparts distinctive electronic and steric properties to the molecule, making it a valuable building block in organic synthesis.

The synthesis of 2,6-Bis(trifluoromethyl)-4-iodobenzoic Acid involves a series of carefully designed reactions. Typically, the starting material is a brominated benzoic acid derivative, which undergoes nucleophilic substitution to introduce the trifluoromethyl groups. The iodination at the 4 position is achieved through a Sandmeyer-type reaction or other halogenation techniques. The final product is purified via column chromatography and characterized using advanced spectroscopic techniques such as NMR, IR, and mass spectrometry.

One of the most notable applications of this compound is in the development of novel pharmaceutical agents. The trifluoromethyl groups are known to enhance lipophilicity and stability, while the iodine atom serves as a leaving group in subsequent substitution reactions. Recent studies have demonstrated its utility in the synthesis of bioactive molecules targeting various disease states, including cancer and inflammatory disorders. For instance, researchers have reported its use as a key intermediate in the preparation of tyrosine kinase inhibitors, which are critical in anticancer therapy.

In addition to its role in drug discovery, 2,6-Bis(trifluoromethyl)-4-iodobenzoic Acid has found applications in materials science. Its ability to form stable metal complexes has led to its use in the development of coordination polymers and metal-organic frameworks (MOFs). These materials exhibit exceptional porosity and selectivity, making them ideal candidates for gas storage and separation technologies. Recent advancements in this area have highlighted its potential in carbon capture applications, where its ability to selectively adsorb CO₂ over other gases is particularly advantageous.

The electronic properties of this compound also make it a promising candidate for optoelectronic applications. The trifluoromethyl groups contribute to electron-withdrawing effects, enhancing the molecule's conjugation and fluorescence properties. Recent research has explored its use as a fluorescent probe for sensing applications, particularly in detecting metal ions and anions in aqueous environments. Its high sensitivity and selectivity make it a valuable tool in environmental monitoring and clinical diagnostics.

From a synthetic perspective, 2,6-Bis(trifluoromethyl)-4-iodobenzoic Acid serves as an excellent precursor for constructing more complex molecules through various coupling reactions. For example, its iodide can be replaced with other functional groups such as amino or hydroxyl groups using palladium-catalyzed cross-coupling reactions like Suzuki-Miyaura or Buchwald-Hartwig coupling. These transformations enable the construction of diverse heterocyclic frameworks with potential bioactivity.

Moreover, this compound has been utilized in the study of enzyme mechanisms and catalysis. Its unique structure allows it to act as a substrate for various enzymes, providing insights into their catalytic pathways and substrate specificity. Recent investigations have focused on its interaction with cytochrome P450 enzymes, which are critical in drug metabolism. Understanding these interactions is essential for designing drugs with optimal pharmacokinetic profiles.

In terms of environmental impact, 2,6-Bis(trifluoromethyl)-4-iodobenzoic Acid exhibits low toxicity and biodegradability under controlled conditions. However, its persistence in certain environmental matrices necessitates careful handling during synthesis and application to minimize ecological risks.

Looking ahead, the versatility of 2,6-Bis(trifluoromethyl)-4-iodobenzoic Acid ensures that it will remain a valuable tool across multiple disciplines. Ongoing research continues to uncover new applications and improve synthetic methodologies for this compound. As advancements in organic chemistry continue to evolve, so too will the potential uses of this intriguing molecule.